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Compound of Interest

Compound Name: 1-Butanol, 4-(ethenyloxy)-

Cat. No.: B102261 Get Quote

CAS Number: 17832-28-9

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Butanol, 4-(ethenyloxy)-, a
versatile chemical intermediate. The information presented herein is curated for professionals

in research and development, with a focus on its chemical properties, synthesis, applications,

and safety.

Chemical and Physical Properties
1-Butanol, 4-(ethenyloxy)-, also known as 4-hydroxybutyl vinyl ether (HBVE), is a colorless to

light yellow liquid with a faint, ether-like odor.[1] It is a bifunctional monomer containing both a

vinyl ether group and a primary hydroxyl group, which imparts unique reactivity and versatility

in chemical synthesis.[2] The presence of the hydroxyl group allows for further chemical

modifications, while the vinyl ether group is susceptible to polymerization.[2]

Table 1: Physical and Chemical Properties of 1-Butanol, 4-(ethenyloxy)-
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₂ [3]

Molecular Weight 116.16 g/mol [3]

Appearance Colorless to yellow liquid [1][3]

Odor Faint, ether-like [1]

Boiling Point 95 °C at 20 mmHg [3][4]

Melting Point -33 °C [1][2]

Density 0.939 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.444 [3][4]

Water Solubility 75 g/L at 20 °C [1][2]

Flash Point 85 °C (closed cup) [4]

Autoignition Temperature 225 °C [2]

Synthesis
The primary industrial synthesis of 1-Butanol, 4-(ethenyloxy)- involves the vinylation of 1,4-

butanediol with acetylene in the presence of a strong base catalyst, typically potassium

hydroxide (KOH).[1][5] This reaction must be carefully controlled to favor the formation of the

monovinyl ether over the divinyl ether byproduct.[5]

Experimental Protocol: Synthesis of 1,4-Butanediol
Monovinyl Ether[5]
Materials:

1,4-Butanediol

Potassium Hydroxide (KOH)

Acetylene (C₂H₂)
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Tetrahydrofuran (THF)

Diethyl ether (Et₂O)

Potassium carbonate (K₂CO₃)

Water (H₂O)

Equipment:

Autoclave (1.2 L capacity)

Stirring apparatus

Heating mantle

Fractional distillation apparatus

Procedure:

A 1.2 L autoclave is charged with a solution of 9 g of KOH in 180 g of 1,4-butanediol and 170

g of tetrahydrofuran.

An equimolar amount of acetylene is compressed into the autoclave.

The mixture is carefully heated to 140 °C with stirring and maintained at 140-150 °C until the

pressure no longer declines (approximately 8 hours).

After cooling, the tetrahydrofuran is removed.

Diethyl ether and water are added to the reaction mixture.

The ether extract is washed with water and dried over anhydrous potassium carbonate.

The final product is purified by fractional distillation.

Expected Products:

1,4-Butanediol monovinyl ether (b.p. 83-85 °C at 18 mmHg)
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1,4-Butanediol divinyl ether (byproduct, b.p. 65-67 °C at 18 mmHg)

Unreacted 1,4-butanediol

Note: Increasing the molar ratio of acetylene to 1,4-butanediol can increase the yield of the

divinyl ether.[5]
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Synthesis Workflow of 1-Butanol, 4-(ethenyloxy)-
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Synthesis Workflow of 1-Butanol, 4-(ethenyloxy)-
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Butanol, 4-
(ethenyloxy)-.

Table 2: Spectroscopic Data of 1-Butanol, 4-(ethenyloxy)-

Spectroscopy Type Data Source Key Features

¹H NMR Sigma-Aldrich Co. LLC[6]
Data available on PubChem,

CID 87329

FTIR Forensic Spectral Research[6]
Neat (KBr) spectrum available

on PubChem, CID 87329

GC-MS
Chemical Concepts, A Wiley

Division[6]

Mass spectrometry data

available on PubChem, CID

87329

Raman Polysciences, Inc.[6]
FT-Raman spectrum available

on PubChem, CID 87329

Applications
The dual functionality of 1-Butanol, 4-(ethenyloxy)- makes it a valuable monomer in polymer

chemistry.

Reactive Diluent: It is used as a reactive diluent in UV-curable coatings and inks.[1]

Monomer for Copolymers: It serves as a building block for macronomonomers and as a

monomer for vinyl copolymers.[1]

Adhesives: It is utilized in the formulation of adhesives for labels, commercial printing, and

flexible packaging.[7]

Cement Additives: Employed in the synthesis of cement additives.[1]

Fluororesin and Coatings: Its reactivity makes it suitable for applications in fluororesins and

various coatings.[2]
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Applications of 1-Butanol, 4-(ethenyloxy)-
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Applications of 1-Butanol, 4-(ethenyloxy)-

Safety and Handling
Comprehensive safety data is essential for the handling of 1-Butanol, 4-(ethenyloxy)-.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.

Serious eye damage/eye irritation (Category 2) H319: Causes serious eye irritation.

Hazardous to the aquatic environment - chronic

hazard (Category 3)

H412: Harmful to aquatic life with long lasting

effects.

Data compiled from multiple safety data sheets.

Handling and Storage:

Handling: Avoid contact with skin and eyes. Use in a well-ventilated area. Keep away from

sources of ignition.[8]

Storage: Store in a cool, dry place in a tightly sealed container. The industrial product is often

stabilized with potassium hydroxide.[1][8]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Protective gloves and clothing.

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded.[8]

Biological Activity and Toxicology
Currently, there is limited specific data on the biological signaling pathways directly affected by

1-Butanol, 4-(ethenyloxy)-. Toxicological information is primarily based on general data for

vinyl ethers and the butanol moiety.

Acute Toxicity: It is considered moderately toxic if ingested.[7]

Irritation: It can cause serious eye irritation.[7]

Sensitization: Skin sensitizing effects were not observed in animal studies.[7]

Genotoxicity/Mutagenicity: No mutagenic or genotoxic effects were found in various in-vitro

tests.[7]

Ecotoxicity: The substance is harmful to aquatic life with long-lasting effects.[7]

The metabolism of vinyl ethers can proceed via cytochrome P450 enzymes, but specific

metabolic pathways for 1-Butanol, 4-(ethenyloxy)- have not been extensively studied.[9] The

biological effects are generally associated with the reactivity of the vinyl group and the

properties of the resulting metabolites.

Conclusion
1-Butanol, 4-(ethenyloxy)- (CAS 17832-28-9) is a significant chemical intermediate with

primary applications in the polymer and coatings industries. Its synthesis via the vinylation of

1,4-butanediol is a well-established industrial process. While it possesses moderate acute

toxicity and is an eye irritant, proper handling and adherence to safety protocols can mitigate

these risks. Further research into its specific metabolic pathways and long-term toxicological

effects would be beneficial for a more complete understanding of its biological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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